Cas no 89840-74-4 (Benzenesulfonamide, N-(1-methylpropyl)-3-nitro-)

Benzenesulfonamide, N-(1-methylpropyl)-3-nitro- structure
89840-74-4 structure
Product Name:Benzenesulfonamide, N-(1-methylpropyl)-3-nitro-
CAS No:89840-74-4
MF:C10H14N2O4S
MW:258.294161319733
CID:587509
PubChem ID:19203790
Update Time:2025-04-19

Benzenesulfonamide, N-(1-methylpropyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(1-methylpropyl)-3-nitro-
    • N-butan-2-yl-3-nitrobenzenesulfonamide
    • DTXSID80598197
    • AKOS003040562
    • 89840-74-4
    • N-(Butan-2-yl)-3-nitrobenzene-1-sulfonamide
    • Inchi: 1S/C10H14N2O4S/c1-3-8(2)11-17(15,16)10-6-4-5-9(7-10)12(13)14/h4-8,11H,3H2,1-2H3
    • InChI Key: OVHYFCHZFXUBNC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(NC(C)CC)(=O)=O

Computed Properties

  • Exact Mass: 258.06742811g/mol
  • Monoisotopic Mass: 258.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 100Ų
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